Cas no 2228452-51-3 (1-(3-chloro-4-methylphenyl)-3,3-difluorocyclobutylmethanamine)

• Product Name: 1-(3-chloro-4-methylphenyl)-3,3-difluorocyclobutylmethanamine
• CAS No: 2228452-51-3
• MF: C₁₂H₁₄ClF₂N
• MW: 245.69606924057
• CID: 5762105
• PubChem ID: 165752770
• Update Time: 2025-05-25

1-(3-chloro-4-methylphenyl)-3,3-difluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• [1-(3-chloro-4-methylphenyl)-3,3-difluorocyclobutyl]methanamine
• 2228452-51-3
• EN300-1957926
• 1-(3-chloro-4-methylphenyl)-3,3-difluorocyclobutylmethanamine

• Inchi： 1S/C12H14ClF2N/c1-8-2-3-9(4-10(8)13)11(7-16)5-12(14,15)6-11/h2-4H,5-7,16H2,1H3
• InChI Key： HOYHNDDNQAKHLV-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)C1(CN)CC(C1)(F)F

Computed Properties

• Exact Mass: 245.0782835g/mol
• Monoisotopic Mass: 245.0782835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-chloro-4-methylphenyl)-3,3-difluorocyclobutylmethanamine

1-(3-Chloro-4-Methylphenyl)-3,3-Difluorocyclobutylmethanamine: A Comprehensive Overview

The compound 1-(3-chloro-4-methylphenyl)-3,3-difluorocyclobutylmethanamine (CAS No. 2228452-51-3) is a highly specialized organic compound with a unique structure and diverse applications. This compound belongs to the class of heterocyclic amines, which are widely studied in the fields of organic chemistry, pharmacology, and materials science. Its structure features a cyclobutane ring substituted with two fluorine atoms at the 3-position, a methyl group at the 4-position of the phenyl ring, and a chlorine atom at the 3-position of the phenyl ring. The methanamine group further enhances its functional versatility.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-(3-chloro-4-methylphenyl)-3,3-difluorocyclobutylmethanamine through various methodologies. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution patterns on the phenyl ring. Additionally, microwave-assisted synthesis has been explored to optimize reaction conditions and improve yields. These methods not only highlight the compound's synthetic accessibility but also underscore its potential for large-scale production in industrial settings.

The structural uniqueness of 1-(3-chloro-4-methylphenyl)-3,3-difluorocyclobutylmethanamine makes it an intriguing candidate for various applications. In medicinal chemistry, this compound has shown promise as a lead molecule for drug discovery. Its cyclobutane ring introduces rigidity into the structure, which can enhance binding affinity to target proteins. Recent studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. Furthermore, its fluorinated substituents contribute to improved pharmacokinetic properties, such as enhanced bioavailability and metabolic stability.

In addition to its medicinal applications, 1-(3-chloro-4-methylphenyl)-3,3-difluorocyclobutylmethanamine has garnered interest in materials science due to its unique electronic properties. The presence of electron-withdrawing groups like chlorine and fluorine atoms can modulate the compound's reactivity and conductivity. Researchers have explored its use in organic electronics, particularly in the development of semiconducting materials for flexible electronics and optoelectronic devices. Its ability to form self-assembled monolayers further enhances its potential in surface modification technologies.

The environmental impact and safety profile of 1-(3-chloro-4-methylphenyl)-3,3-difluorocyclobutylmethanamine are critical considerations for its widespread use. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a significant pathway. However, its persistence in aquatic environments necessitates careful handling during industrial processes to minimize ecological risks. Regulatory frameworks governing chemical safety continue to evolve, ensuring that compounds like this are developed and utilized responsibly.

In conclusion, 1-(3-chloro-4-methylphenyl)-3,3-difluorocyclobutylmethanamine (CAS No. 2228452-51-3) is a multifaceted compound with promising applications across various scientific domains. Its unique structure, synthetic accessibility, and functional diversity make it a valuable asset in both academic research and industrial innovation. As research progresses, this compound is expected to unlock new possibilities in drug development, materials science, and beyond.